Cas no 1805540-08-2 (6-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-4-methylpyridine)
6-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-4-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-4-methylpyridine
-
- Inchi: 1S/C8H8ClF2NO/c1-4-2-5(3-9)12-6(7(4)13)8(10)11/h2,8,13H,3H2,1H3
- InChI Key: BWXWGEZFQDJVPQ-UHFFFAOYSA-N
- SMILES: ClCC1=CC(C)=C(C(C(F)F)=N1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 170
- XLogP3: 1.9
- Topological Polar Surface Area: 33.1
6-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-4-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029027880-250mg |
6-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-4-methylpyridine |
1805540-08-2 | 95% | 250mg |
$1,038.80 | 2022-04-01 | |
| Alichem | A029027880-500mg |
6-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-4-methylpyridine |
1805540-08-2 | 95% | 500mg |
$1,752.40 | 2022-04-01 | |
| Alichem | A029027880-1g |
6-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-4-methylpyridine |
1805540-08-2 | 95% | 1g |
$3,010.80 | 2022-04-01 |
6-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-4-methylpyridine Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 6-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-4-methylpyridine
Research Briefing on 6-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-4-methylpyridine (CAS: 1805540-08-2)
This research briefing provides an in-depth analysis of the latest advancements and studies related to the chemical compound 6-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-4-methylpyridine (CAS: 1805540-08-2). This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and medicinal chemistry. The briefing synthesizes recent findings, methodologies, and implications for future research.
Recent studies have highlighted the role of 6-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-4-methylpyridine as a versatile intermediate in the synthesis of biologically active molecules. Its unique structural features, including the chloromethyl and difluoromethyl groups, make it a valuable scaffold for designing novel therapeutic agents. Researchers have explored its utility in the development of enzyme inhibitors, antimicrobial agents, and anti-inflammatory compounds.
One of the key areas of investigation has been the compound's mechanism of action in modulating specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent kinase inhibitors. The study utilized advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize the compound and its derivatives, confirming their structural integrity and biological activity.
Another significant development involves the optimization of synthetic routes for 6-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-4-methylpyridine. Recent patents and publications have described improved methodologies for its large-scale production, focusing on yield enhancement and environmental sustainability. These advancements are critical for facilitating its integration into industrial pharmaceutical processes.
In addition to its synthetic applications, the compound has been investigated for its pharmacokinetic properties. Preclinical studies have evaluated its bioavailability, metabolic stability, and toxicity profiles, providing valuable insights for future drug formulation. Preliminary results suggest favorable pharmacokinetic characteristics, though further in vivo studies are warranted to fully assess its therapeutic potential.
The briefing also addresses challenges and future directions in the research of 6-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-4-methylpyridine. While the compound shows promise, issues such as regioselectivity in derivatization and potential off-target effects require careful consideration. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate findings into clinical applications.
In conclusion, 6-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-4-methylpyridine represents a compelling area of research in chemical biology and pharmaceutical sciences. Its multifaceted applications, coupled with recent methodological advancements, underscore its potential as a cornerstone in the development of next-generation therapeutics. Continued exploration of its properties and mechanisms will undoubtedly contribute to the broader field of medicinal chemistry.
1805540-08-2 (6-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-4-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)